Cas no 1805355-36-5 (6-Bromo-3-(chloromethyl)-4-(difluoromethyl)pyridine-2-carboxylic acid)

• Product Name: 6-Bromo-3-(chloromethyl)-4-(difluoromethyl)pyridine-2-carboxylic acid
• CAS No: 1805355-36-5
• MF: C₈H₅BrClF₂NO₂
• MW: 300.484607458115
• CID: 4867241
• Update Time: 2025-05-25

6-Bromo-3-(chloromethyl)-4-(difluoromethyl)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-3-(chloromethyl)-4-(difluoromethyl)pyridine-2-carboxylic acid

• Inchi： 1S/C8H5BrClF2NO2/c9-5-1-3(7(11)12)4(2-10)6(13-5)8(14)15/h1,7H,2H2,(H,14,15)
• InChI Key： UWWLGCIVHXTHGU-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(F)F)=C(CCl)C(C(=O)O)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• XLogP3: 2.7
• Topological Polar Surface Area: 50.2

Additional information on 6-Bromo-3-(chloromethyl)-4-(difluoromethyl)pyridine-2-carboxylic acid

Research Briefing on 6-Bromo-3-(chloromethyl)-4-(difluoromethyl)pyridine-2-carboxylic acid (CAS: 1805355-36-5)

6-Bromo-3-(chloromethyl)-4-(difluoromethyl)pyridine-2-carboxylic acid (CAS: 1805355-36-5) is a novel pyridine derivative that has recently gained attention in the field of chemical biology and medicinal chemistry. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly in the development of kinase inhibitors and other small-molecule therapeutics. Recent studies have highlighted its potential in targeting specific protein-protein interactions and modulating enzymatic activity, making it a valuable scaffold for drug discovery.

The structural features of this compound, including the bromo and difluoromethyl substituents, contribute to its unique electronic and steric properties. These characteristics enhance its reactivity in cross-coupling reactions and improve its metabolic stability, which are crucial factors in medicinal chemistry applications. Recent publications in journals such as the Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters have explored its utility in the synthesis of potent and selective kinase inhibitors.

In a 2023 study, researchers utilized 6-Bromo-3-(chloromethyl)-4-(difluoromethyl)pyridine-2-carboxylic acid as a precursor to develop a series of pyridine-based compounds with significant activity against cancer cell lines. The study demonstrated that derivatives of this compound exhibited nanomolar inhibition of specific kinases involved in tumor proliferation. The results were validated through in vitro assays and molecular docking studies, confirming the compound's potential as a lead structure for anticancer drug development.

Another recent application of this compound involves its use in the synthesis of covalent inhibitors. The chloromethyl group provides a reactive handle for covalent bond formation with target proteins, enabling the design of irreversible inhibitors with prolonged pharmacological effects. This approach has been particularly successful in targeting cysteine residues in enzymes, as reported in a 2024 study published in ACS Chemical Biology. The study highlighted the compound's versatility in designing covalent probes for chemical biology applications.

Despite its promising applications, challenges remain in optimizing the pharmacokinetic properties of derivatives based on this scaffold. Current research efforts are focused on improving solubility and reducing off-target effects while maintaining high potency. Collaborative studies between academic institutions and pharmaceutical companies are underway to address these limitations and advance the compound's therapeutic potential.

In conclusion, 6-Bromo-3-(chloromethyl)-4-(difluoromethyl)pyridine-2-carboxylic acid represents a versatile and valuable building block in medicinal chemistry. Its unique structural features and reactivity profile make it an attractive candidate for the development of novel therapeutics. Ongoing research continues to explore its applications in drug discovery, with a particular focus on kinase inhibition and covalent targeting strategies. Future studies are expected to further elucidate its potential and expand its utility in the chemical biology and pharmaceutical industries.